sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate
Overview
Description
Sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate, or NaHMCO, is a weakly acidic organic compound, with a molecular formula of C3H3NaO3, that is widely used in scientific research. As a carboxylate salt, it is an important reagent for the synthesis of other compounds and for the study of biochemical and physiological processes. In
Mechanism of Action
NaHMCO acts as a buffer, stabilizing the pH of a solution by accepting or donating hydrogen ions. It is a weak acid, with a pKa of 5.6, which means it is able to accept or donate hydrogen ions in a pH range of 5.6 to 7.6. NaHMCO also acts as a chelating agent, binding to metal ions and preventing them from participating in reactions.
Biochemical and Physiological Effects
NaHMCO can be used to study the effects of pH on biochemical and physiological processes. It is used as a buffer in many biochemical assays, as it can stabilize the pH of the solution, allowing for more accurate results. NaHMCO can also be used to study the effects of pH on enzymes, as it can be used to alter the pH of the solution in which the enzyme is active. Additionally, NaHMCO can be used to study the effects of pH on cell growth and metabolism.
Advantages and Limitations for Lab Experiments
The primary advantage of using NaHMCO in lab experiments is its ability to act as a buffer, allowing for more accurate results. Additionally, it is a relatively inexpensive reagent and is easy to obtain. However, NaHMCO has some limitations. It is not as effective as other buffers, such as Tris, at stabilizing the pH of a solution, and its pH range is limited to 5.6 to 7.6.
Future Directions
There are a number of potential future directions for NaHMCO research. These include further study of its ability to act as a buffer, its effects on enzymes and cell growth and metabolism, and its potential applications in drug development. Additionally, NaHMCO could be used to study the effects of pH on organic compounds, as well as its ability to act as a chelating agent. Finally, NaHMCO could be used to study the effects of pH on biological systems, such as the human gut microbiome.
Synthesis Methods
NaHMCO can be synthesized in a three-step process. The first step involves the reaction of sodium hydroxide and oxalic acid, which produces sodium oxalate. The sodium oxalate is then reacted with formaldehyde to produce sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate. Finally, the NaHMCO is purified by crystallization.
Scientific Research Applications
NaHMCO is widely used in scientific research, primarily due to its ability to act as a buffer, stabilizing the pH of a solution. It is also used as a chelating agent, a reagent for the synthesis of other compounds, and as a source of hydroxymethyl groups for biochemical reactions. Additionally, NaHMCO can be used to study the effects of pH on biochemical and physiological processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate involves the reaction of 2-(hydroxymethyl)-1,3-oxazole-4-carboxylic acid with sodium hydroxide.", "Starting Materials": [ "2-(hydroxymethyl)-1,3-oxazole-4-carboxylic acid", "Sodium hydroxide" ], "Reaction": [ "Dissolve 2-(hydroxymethyl)-1,3-oxazole-4-carboxylic acid in water", "Add sodium hydroxide to the solution", "Stir the mixture at room temperature for several hours", "Filter the resulting solution to remove any solids", "Concentrate the filtrate under reduced pressure", "Add water to the residue and adjust the pH to neutral", "Crystallize the product from the solution using a suitable solvent", "Collect the crystals by filtration and dry them under vacuum" ] } | |
CAS RN |
2411241-55-7 |
Product Name |
sodium 2-(hydroxymethyl)-1,3-oxazole-4-carboxylate |
Molecular Formula |
C5H4NNaO4 |
Molecular Weight |
165.1 |
Purity |
95 |
Origin of Product |
United States |
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